8-methoxy-2-(4-methoxyphenyl)-3-nitro-2H-chromene

• CAS No.: 57544-05-5
• Molecular Formula: C17H15NO5
• Molecular Weight: 313.30 g/mol
• IUPAC Name: 8-methoxy-2-(4-methoxyphenyl)-3-nitro-2H-chromene
• InChI: InChI=1S/C17H15NO5/c1-21-13-8-6-11(7-9-13)16-14(18(19)20)10-12-4-3-5-15(22-2)17(12)23-16/h3-10,16H,1-2H3
• InChI Key: JRKDJDBATCWDAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C(=CC3=C(O2)C(=CC=C3)OC)[N+](=O)[O-]

Description

8-methoxy-2-(4-methoxyphenyl)-3-nitro-2H-chromene is a synthetic organic compound belonging to the chromene family Chromenes are known for their diverse biological activities and are widely studied for their potential therapeutic applications

Preparation Methods

The synthesis of 8-methoxy-2-(4-methoxyphenyl)-3-nitro-2H-chromene typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 8-methoxy-2H-chromen-2-one and 4-methoxybenzaldehyde.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base catalyst like piperidine. The reaction mixture is heated to facilitate the condensation reaction.

Industrial Production: For large-scale production, the process may be optimized to include continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

8-methoxy-2-(4-methoxyphenyl)-3-nitro-2H-chromene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding quinones.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The nitro group in the compound can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents include halides and amines.

Scientific Research Applications

8-methoxy-2-(4-methoxyphenyl)-3-nitro-2H-chromene has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 8-methoxy-2-(4-methoxyphenyl)-3-nitro-2H-chromene involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, and other proteins involved in cellular processes.

Pathways: It can modulate signaling pathways, such as the MAPK/ERK pathway, leading to changes in cell proliferation, apoptosis, and other cellular functions.

Comparison with Similar Compounds

8-methoxy-2-(4-methoxyphenyl)-3-nitro-2H-chromene can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds like 5-hydroxy-8-methoxy-2-(4-methoxyphenyl)-ethyl-chromone and 6-methoxy-2-(4-methoxyphenyl)-ethyl-chromone share structural similarities.